2-Cyclopenten-1-one, 3-methyl-2-(2Z)-2-pentenyl-

• CAS No.: 488-10-8
• Product Name: 2-Cyclopenten-1-one, 3-methyl-2-(2Z)-2-pentenyl-
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 3-methyl-2-pent-2-enylcyclopent-2-en-1-one
• Standard InChI: InChI=1S/C11H16O/c1-3-4-5-6-10-9(2)7-8-11(10)12/h4-5H,3,6-8H2,1-2H3
• Standard InChIKey: XMLSXPIVAXONDL-SNAWJCMRSA-N
• Isomeric SMILES: CC/C=C\CC1=C(CCC1=O)C
• SMILES: CCC=CCC1=C(CCC1=O)C
• Canonical SMILES: CCC=CCC1=C(CCC1=O)C
• Appearance: Solid powder
• Boiling Point: 258.0 °C; 285 °C
• Colorform: Oil; Yellow oil; Pale yellow, viscous liquid
• Density: 0.9437 g/cu cm at 22 °C
• Flash Point: 107 °C (225 °F) - closed cup
• Physical Description: Liquid
• Description: cis-Jasmone, also known as (Z)-jasmone, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. Thus, cis-jasmone is considered to be an octadecanoid lipid molecule. cis-Jasmone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cis-jasmone is primarily located in the membrane (predicted from logP). cis-Jasmone is a celery, floral, and herbal tasting compound that can be found in a number of food items such as orange mint, sweet orange, tea, and herbs and spices. This makes cis-jasmone a potential biomarker for the consumption of these food products.; Jasmone is a cyclic ketone.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Slightly soluble in water; Soluble in ethanol, ether, carbon tetrachloride, lignin
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Jasmone; (Z)-Jasmone; BRN 1907713; BRN-1907713; BRN1907713; FEMA No. 3196; HSDB 8273
• Vapor Pressure: 0.029 mm Hg at 25 °C (est)
• PubChem Compound: 10261
• Last Modified: Nov 11 2021